(3S)-3-(Diphenylphosphino)-p-menthane

• IUPAC Name: [(1S)-5-methyl-2-propan-2-ylcyclohexyl]-diphenylphosphane
• InChI: InChI=1S/C22H29P/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18?,21?,22-/m0/s1
• InChI Key: BEYDOEXXFGNVRZ-UDJZJCJKSA-N
• Canonical SMILES: CC1CCC(C(C1)P(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
• Isomeric SMILES: CC1CCC([C@H](C1)P(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
• Molecular Formula: C22H29P
• Molecular Weight: 324.4 g/mol

Description

(3S)-3-(Diphenylphosphino)-p-menthane is a chiral monoterpene-derived phosphine ligand featuring a p-menthane backbone (a hydrogenated limonene derivative) with a diphenylphosphino group at the 3S position . This compound is synthesized via the hydrogenation of limonene (a citrus by-product) followed by stereoselective introduction of the phosphine moiety. Its rigid, bicyclic structure and chirality make it suitable for asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenation and cross-coupling. The p-menthane backbone provides steric bulk and stereochemical control, while the diphenylphosphino group acts as an electron-donating ligand, enhancing metal coordination .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

p-Menthane Derivatives with Oxygenated Functional Groups

Compounds like thymol, menthol, and carvacrol are oxygenated p-menthane monoterpenes. Unlike (3S)-3-(Diphenylphosphino)-p-menthane, these lack phosphine groups and exhibit bioactivity (e.g., antifungal, antifeedant) due to phenol, alcohol, or ketone substituents . For example:

• Thymol: A phenol derivative with strong termiticidal activity (LC₅₀ = 0.12 mg/mL) .
• (-)-Menthol : An alcohol with moderate seed germination inhibition (IC₅₀ = 1.8 mM for Brassica rapa) .

Key Difference: The phosphine group in (3S)-3-(Diphenylphosphino)-p-menthane enables metal coordination, making it a catalyst ligand rather than a bioactive agent.

Phosphine-Containing Terpene Ligands

Few terpene-based phosphine ligands are reported in the literature. However, related compounds include:

• NORPHOS ((S,S)- or (R,R)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene): A bicyclic bisphosphine ligand with a norbornene backbone. It shares the diphenylphosphino motif but lacks the p-menthane structure, offering different steric and electronic profiles .
• TrippyPhos (1-(2-Di-t-butylphosphinophenyl)-3,5-diphenyl-1H-pyrazole): A pyrazole-based monophosphine with bulky t-butyl groups, enhancing steric hindrance in catalysis .

Key Difference: The p-menthane backbone in (3S)-3-(Diphenylphosphino)-p-menthane provides a unique chiral environment distinct from norbornene or pyrazole systems.

Electronic and Steric Properties

Compound	Backbone	Phosphine Group	Chirality	Electronic Effect	Steric Bulk
(3S)-3-(Diphenylphosphino)-p-menthane	p-Menthane	Diphenylphosphino	3S	Moderate donating	High
NORPHOS	Norbornene	Bis(diphenylphosphino)	S,S/R,R	Strong donating	Moderate
TrippyPhos	Pyrazole	Di-t-butylphosphino	N/A	Weak donating	Very High
DTBPPS	Propane sulfonate	Di-t-butylphosphino	N/A	Weak donating	Moderate

Analysis :

• Electronic Effects: Diphenylphosphino groups are stronger donors than t-butylphosphino, favoring electron-rich metal centers.
• Steric Effects: The p-menthane backbone imposes greater steric hindrance than norbornene but less than TrippyPhos’s pyrazole-t-butyl system.

Catalytic Performance

Limited direct data exists for (3S)-3-(Diphenylphosphino)-p-menthane, but comparisons can be inferred:

• Hydrogenation Reactions: NORPHOS achieves >90% enantiomeric excess (ee) in ketone hydrogenation due to its rigid bisphosphine structure . (3S)-3-(Diphenylphosphino)-p-menthane is expected to show lower ee in similar reactions due to monodentate coordination.
• Cross-Coupling : TrippyPhos’s bulky t-butyl groups improve stability in palladium-catalyzed couplings, whereas the p-menthane ligand may enhance selectivity in sterically demanding substrates .